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Compound of Interest

Compound Name: SKA-111

Cat. No.: B15585319

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive guide to the proper
disposal procedures for SKA-111, a selective activator of the KCa3.1 potassium channel.
While a specific Safety Data Sheet (SDS) for SKA-111 is not publicly available, the following
procedures are based on general best practices for the disposal of research-grade chemicals
and information from the SDS of structurally similar compounds.

Core Safety and Disposal Parameters

It is crucial to treat SKA-111 as a potentially hazardous substance. The following table
summarizes key information and recommended practices.
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Parameter

Information /
Recommended Practice

Source/Rationale

Chemical Name

5-methylnaphtho[1,2-d]thiazol-
2-amine

IUPAC Name

Chemical Abstract Service

CAS Number 1369170-24-0 _
Registry Number
Molecular Formula C12H10N2S
Appearance Solid powder MedKoo Biosciences|[1]
Short term (days to weeks): O -
Storage 4°C, Dry, dark. Long term MedKoo Biosciences[1]

(months to years): -20°C.

Personal Protective Equipment
(PPE)

Safety glasses, chemical-
resistant gloves (e.g., nitrile),

lab coat.

General laboratory safety

protocols.

Spill Management

Sweep up solid material,
avoiding dust generation.
Place in a suitable, labeled

container for disposal.

Based on SDS for similar

compounds.

Disposal Container

A designated, sealed, and
clearly labeled hazardous

waste container.

General laboratory waste
guidelines.[1][2]

Waste Classification

Should be considered a
chemical hazardous waste.
Classification should be
confirmed with your
institution's Environmental
Health and Safety (EHS)

department.

General laboratory waste
guidelines.[1][2]

Step-by-Step Disposal Protocol

Adherence to a standardized disposal workflow is critical for safety and regulatory compliance.
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» Consult Institutional Guidelines: Before initiating any disposal procedure, consult your
institution's specific chemical hygiene plan and hazardous waste management guidelines.[3]
Your Environmental Health and Safety (EHS) department is the primary resource for
guidance.

o Wear Appropriate PPE: Always wear the recommended personal protective equipment,
including a lab coat, safety glasses, and chemical-resistant gloves, when handling SKA-111
waste.

e Prepare for Disposal:

o Solid Waste: Carefully sweep any remaining solid SKA-111 into a designated hazardous
waste container. Minimize dust formation during this process.

o Contaminated Materials: Any materials that have come into contact with SKA-111, such
as pipette tips, weigh boats, and contaminated gloves, should be placed in the same
designated hazardous waste container.

o Solutions: Solutions containing SKA-111 should be collected in a separate, compatible,
and clearly labeled liquid hazardous waste container. Do not pour solutions down the
drain.[1]

e Labeling Waste Containers:

o Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical
name: "SKA-111 (5-methylnaphtho[1,2-d]thiazol-2-amine)".[1]

o Include the approximate concentration and quantity of the waste.
o Note the date when the waste was first added to the container.
o Storage of Waste:

o Store the sealed hazardous waste container in a designated satellite accumulation area
within the laboratory.

o Ensure the storage area is secure and away from incompatible materials.
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» Arrange for Pickup: Contact your institution's EHS or hazardous waste management
department to schedule a pickup for the full waste container.[3][4]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of SKA-111.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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